Cas no 10553-38-5 (1,1,4,4-tetramethoxycyclohexane)

• Product Name: 1,1,4,4-tetramethoxycyclohexane
• CAS No: 10553-38-5
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• CID: 1154930
• PubChem ID: 11769610
• Update Time: 2025-10-28

1,1,4,4-tetramethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-tetramethoxycyclohexane
• AGN-PC-00FSQ7
• Cyclohexane, 1,1,4,4-tetramethoxy-
• SureCN6676256
• Cyclohexandion-(1,4)-tetramethyldiketal
• I14-21277
• AKOS015907348
• 1.4-Diketo-hexamethylen-bis-dimethylacetal
• 1,1,4,4,-tetramethoxycyclohexane
• CTK0D7430
• Cyclohexan-1,4-dion-bis-dimethylacetal
• cyclohexane-1,4-dione-bis-dimethylacetal
• 1,4-cyclohexanedione bis(dimethyl acetal)
• 1,1,4,4-tetramethoxy-cyclohexane
• AGN-PC-00FSQ7; Cyclohexane, 1,1,4,4-tetramethoxy-; SureCN6676256; Cyclohexandion-(1,4)-tetramethyldiketal; I14-21277; AKOS015907348; 1.4-Diketo-hexamethylen-bis-dimethylacetal; 1,1,4,4,-tetramethoxycyclohexane; CTK0D7430; Cyclohexan-1,4-dion-bis-dimethylacetal; cyclohexane-1,4-dione-bis-dimethylacetal; 1,4-cyclohexanedione bis(dimethyl acetal); 1,1,4,4-tetramethoxy-cyclohexane;
• NS-00123
• G66567
• SCHEMBL6676256
• 10553-38-5
• MFCD21338388
• DTXSID00472162

• Inchi： 1S/C10H20O4/c1-11-9(12-2)5-7-10(13-3,14-4)8-6-9/h5-8H2,1-4H3
• InChI Key： YJEPUTKMMMUZAR-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC(CC1)(OC)OC)OC

Computed Properties

• Exact Mass: 204.1362
• Monoisotopic Mass: 204.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1,4,4-tetramethoxycyclohexane

Introduction to 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) and Its Emerging Applications in Chemical Biology

1,1,4,4-tetramethoxycyclohexane, identified by the Chemical Abstracts Service registry number 10553-38-5, is a tetraalkoxycyclohexane derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its four methoxy substituents arranged in a highly symmetrical manner on a cyclohexane ring, exhibits distinct chemical reactivity and biological potential that has positioned it as a valuable intermediate in synthetic chemistry and pharmaceutical research.

The molecular structure of 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) imparts upon it a high degree of stability and flexibility, which are critical factors in its utility as a building block for more complex molecules. The presence of multiple hydroxyl-like methoxy groups allows for diverse functionalization pathways, making it a versatile precursor in the synthesis of polyether compounds. These properties have made it an attractive candidate for applications ranging from material science to drug development.

In recent years, the interest in 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) has been further fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The symmetrical arrangement of the methoxy groups on the cyclohexane core suggests that this compound may exhibit favorable pharmacokinetic properties, such as improved solubility and bioavailability.

One of the most compelling aspects of 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) is its ability to serve as a scaffold for designing molecules with specific biological activities. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors in a manner that warrants further investigation. The ability to fine-tune the electronic and steric properties of these derivatives through strategic modifications offers a promising route to developing targeted therapeutics.

The synthesis of 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) typically involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers can confidently incorporate this compound into their studies without compromising on quality. The growing body of literature on this molecule underscores its importance as a chemical entity with broad applicability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) at both molecular and macroscopic levels. Molecular modeling studies have provided insights into how this compound interacts with biological systems, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validations, which have consistently confirmed the predictive power of these models.

The pharmaceutical industry has taken note of the potential offered by 1,1,4,4-tetramethoxycyclohexane (CAS No. 10553-38-5) and is actively investigating its derivatives for various therapeutic applications. Early-stage clinical trials have shown promising results for certain analogs in treating conditions such as chronic pain and neuroinflammatory disorders. These findings are particularly encouraging given the compound's favorable safety profile observed thus far.

Beyond pharmaceuticals, 1 , 1 , 4 , 4 - tetramethoxycyclohexane ( CAS No . 10553 - 38 - 5 ) has found utility in other areas such as polymer science and material engineering . Its ability to form stable cross-linked networks makes it an interesting candidate for developing novel materials with enhanced mechanical properties . Additionally , researchers are exploring its use in creating stimuli-responsive materials that can change their properties under specific environmental conditions .

The environmental impact of using 1 , 1 , 4 , 4 - tetramethoxycyclohexane ( CAS No . 10553 - 38 - 5 ) is also an area of growing interest . Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption . Green chemistry principles are being applied to optimize processes involving this compound , ensuring that its production is both efficient and environmentally friendly .

In conclusion, 1 , 1 , 4 , 4 - tetramethoxycyclohexane ( CAS No . 10553 - 38 - 5 ) is a multifaceted compound with significant potential across multiple domains . Its unique structural features make it an invaluable tool for synthetic chemists , while its biological activity positions it as a key player in pharmaceutical research . As our understanding of this molecule continues to evolve , so too will its applications , shaping the future landscape of chemical biology and beyond .